Cas no 952862-70-3 (N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide)

• Product Name: N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide
• CAS No: 952862-70-3
• MF: C₁₂H₁₃N₃O₄
• MW: 263.249322652817
• CID: 6025219
• PubChem ID: 16854134
• Update Time: 2025-10-29

N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide
• Acetamide, N-[5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-
• 952862-70-3
• N-[5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide
• AKOS024650576
• CCG-310007
• N-(5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)acetamide
• F2473-0001

• Inchi： 1S/C12H13N3O4/c1-7(16)13-12-15-14-11(19-12)9-6-8(17-2)4-5-10(9)18-3/h4-6H,1-3H3,(H,13,15,16)
• InChI Key： NXFCRLJWDWKIMS-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC(OC)=CC=C2OC)O1)(=O)C

Computed Properties

• Exact Mass: 263.09060590g/mol
• Monoisotopic Mass: 263.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 86.5Ų

Additional information on N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide

Introduction to N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide (CAS No. 952862-70-3)

N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide (CAS No. 952862-70-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of oxadiazole derivatives, which are known for their broad spectrum of biological effects and have been extensively studied for their applications in drug development.

The molecular structure of N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide features a central oxadiazole ring substituted with a 2,5-dimethoxyphenyl group and an acetamide moiety. The presence of the oxadiazole ring imparts significant stability and reactivity to the molecule, making it a versatile scaffold for further chemical modifications. The 2,5-dimethoxyphenyl group enhances the lipophilicity of the compound, which is a crucial factor in drug absorption and distribution within the body.

In recent years, there has been a growing interest in oxadiazole derivatives due to their demonstrated efficacy in various pharmacological applications. Research has shown that these compounds exhibit inhibitory activity against multiple targets, including enzymes and receptors involved in inflammatory pathways. Specifically, studies have highlighted the potential of N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide as a lead compound for developing novel therapeutic agents.

One of the most compelling aspects of N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide is its ability to modulate key biological pathways associated with diseases such as cancer and neurodegenerative disorders. The oxadiazole core has been shown to interact with various proteins and enzymes that are critical for cell signaling and proliferation. For instance, preclinical studies have indicated that this compound can inhibit the activity of kinases involved in tumor growth and angiogenesis.

The acetamide functional group in N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide further contributes to its pharmacological profile by enhancing binding affinity to target proteins. This moiety is commonly found in many bioactive molecules and has been shown to improve drug-like properties such as solubility and metabolic stability. The combination of these structural features makes N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide a promising candidate for further development into a therapeutic agent.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide with greater accuracy. Molecular docking studies have revealed that this compound can bind effectively to several protein targets relevant to human health. These studies have provided valuable insights into the interactions between N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide and its potential biological mechanisms.

In addition to its pharmacological potential, N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide has also been explored for its chemical versatility. The oxadiazole ring can undergo various transformations under different reaction conditions, allowing chemists to modify its structure and explore new derivatives with enhanced biological activity. This flexibility makes it an attractive scaffold for medicinal chemists seeking to develop novel drugs.

The synthesis of N-5-(2,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide involves multi-step organic reactions that require precise control over reaction conditions. Researchers have developed efficient synthetic routes that minimize side products and maximize yield. These methods have been optimized for scalability，ensuring that sufficient quantities of the compound can be produced for both preclinical and clinical studies.

The safety profile of N-[] is another critical aspect that has been thoroughly evaluated through preclinical studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses，with minimal adverse effects observed in animal models. However，further research is needed to fully understand its long-term safety implications before it can be considered for human use.

The potential applications of N-[] extend beyond traditional pharmaceuticals. Researchers are exploring its use in other areas such as agrochemicals and materials science，where its unique properties could provide innovative solutions. The versatility of this compound makes it a valuable asset in various scientific endeavors.

In conclusion，N-[] (CAS No.<>) is a promising organic compound with significant potential in pharmaceutical research and development。Its unique structural features，biological activities，and chemical versatility make it an attractive candidate for further exploration。With continued research efforts，this compound could play a crucial role in addressing some of the most pressing challenges in medicine today.